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Compound of Interest

Compound Name:
4-Chloro-2-phenoxyphenyl

isocyanate

CAS No.: 160693-21-0

Cat. No.: B064538

Get Quote

This guide provides an in-depth analysis of the spectroscopic characteristics of 4-Chloro-2-
phenoxyphenyl isocyanate (CAS No. 160693-21-0). Designed for researchers, scientists,

and professionals in drug development, this document synthesizes predictive data and

established principles to facilitate the structural elucidation and quality assessment of this

important research chemical. While direct, published experimental spectra are not widely

available, this guide leverages data from analogous compounds and foundational

spectroscopic theory to provide a robust predictive framework.

Introduction to 4-Chloro-2-phenoxyphenyl
isocyanate
4-Chloro-2-phenoxyphenyl isocyanate is a bifunctional aromatic compound featuring a

reactive isocyanate group, a chloro substituent, and a phenoxy ether linkage.[1][2] Its

molecular structure suggests its utility as a versatile intermediate in organic synthesis,

potentially in the development of novel pharmaceutical agents, agrochemicals, or polymers.

The precise arrangement of these functional groups dictates its reactivity and, ultimately, its

function in larger molecular constructs.
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Accurate structural verification is paramount. Spectroscopic techniques such as Nuclear

Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are

indispensable tools for confirming the identity, purity, and structural integrity of such molecules.

This guide will explore the predicted spectroscopic data for this compound, providing a

baseline for experimental verification.

Compound Properties:

Property Value Source

Molecular Formula C₁₃H₈ClNO₂ [1]

Molecular Weight 245.66 g/mol [2]

CAS Number 160693-21-0

Appearance Solid [3]

Melting Point 35-40 °C

IUPAC Name
4-chloro-1-isocyanato-2-

phenoxybenzene
[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for elucidating the carbon-hydrogen

framework of an organic molecule.

Predicted ¹H NMR Spectrum
The proton NMR spectrum of 4-Chloro-2-phenoxyphenyl isocyanate is expected to show

distinct signals corresponding to the eight protons on the two aromatic rings. The chemical

shifts are influenced by the electron-withdrawing effects of the chloro and isocyanate groups

and the electron-donating effect of the phenoxy group.

Predicted ¹H NMR Data (Solvent: CDCl₃, 400 MHz):
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Labeled
Proton

Predicted
Chemical Shift
(δ, ppm)

Predicted
Multiplicity

Integration Rationale

H-a, H-e ~7.35 - 7.45 Multiplet 2H

Protons on the

phenoxy ring,

ortho to the ether

linkage.

H-b, H-d ~7.15 - 7.25 Multiplet 2H

Protons on the

phenoxy ring,

meta to the ether

linkage.

H-c ~7.05 - 7.15 Multiplet 1H

Proton on the

phenoxy ring,

para to the ether

linkage.

H-3 ~7.20 Doublet (d) 1H

Influenced by

ortho -NCO and

meta -Cl.

H-5 ~7.10
Doublet of

Doublets (dd)
1H

Coupled to H-3

and H-6.

H-6 ~6.90 Doublet (d) 1H

Ortho to the

electron-donating

phenoxy group.

Experimental Protocol: ¹H NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of 4-Chloro-2-phenoxyphenyl
isocyanate in ~0.7 mL of deuterated chloroform (CDCl₃). Causality: CDCl₃ is a standard

solvent for many organic molecules and is unlikely to react with the isocyanate group under

normal conditions.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift calibration (δ = 0.00 ppm).
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Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

Acquisition Parameters:

Set the spectral width to cover the range of 0-12 ppm.

Use a pulse angle of 30-45 degrees to ensure quantitative signal intensity without

saturation.

Set the relaxation delay to at least 2 seconds to allow for full proton relaxation.

Acquire a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise

ratio.

Data Processing: Apply a Fourier transform to the acquired free induction decay (FID),

followed by phase and baseline correction. Integrate the signals to determine the relative

proton ratios.

Sample Preparation Data Acquisition Data Processing

Dissolve Sample
in CDCl3 Add TMS Standard Spectrometer Setup

(400 MHz) Acquire FID Fourier Transform Phase & Baseline
Correction Integrate & Analyze

Click to download full resolution via product page

Caption: Workflow for ¹H NMR analysis.

Predicted ¹³C NMR Spectrum
The ¹³C NMR spectrum will provide information on the carbon skeleton. The isocyanate carbon

is a key diagnostic signal.

Predicted ¹³C NMR Data (Solvent: CDCl₃, 100 MHz):
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Labeled Carbon
Predicted Chemical Shift
(δ, ppm)

Rationale

C=O in N=C=O ~124.0
Characteristic isocyanate

carbon signal.

C-Cl ~130.0
Aromatic carbon attached to

chlorine.

C-O (Isocyanate Ring) ~148.0
Aromatic carbon with ether

linkage, deshielded.

C-NCO ~135.0
Aromatic carbon attached to

the isocyanate group.

C-O (Phenoxy Ring) ~156.0

Aromatic carbon of the

phenoxy group attached to

oxygen.

Aromatic CHs ~118.0 - 132.0
Range for the eight aromatic

methine carbons.

Experimental Protocol: ¹³C NMR Spectroscopy

Sample Preparation: Use the same sample prepared for ¹H NMR spectroscopy. A higher

concentration (20-50 mg) may be required for a better signal-to-noise ratio in a shorter time.

Instrument Setup: Acquire the spectrum on a 100 MHz (or corresponding field for the proton

spectrometer) instrument.

Acquisition Parameters:

Use a standard proton-decoupled pulse sequence to ensure all carbon signals appear as

singlets.

Set the spectral width to cover 0-200 ppm.

A longer relaxation delay (e.g., 5 seconds) may be necessary for quaternary carbons.
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Acquire a larger number of scans (e.g., 1024 or more) due to the low natural abundance of

¹³C.

Data Processing: Process the data similarly to the ¹H spectrum. DEPT-135 and DEPT-90

experiments can be run to differentiate between CH, CH₂, and CH₃ groups (though only CH

groups are present in the aromatic region of this molecule).

Infrared (IR) Spectroscopy
IR spectroscopy is ideal for identifying functional groups. The isocyanate group provides a

highly characteristic and intense absorption band. An ATR-IR spectrum of this compound is

noted as being available from commercial sources.[1]

Predicted Key IR Absorption Bands:

Functional Group
Predicted
Wavenumber
(cm⁻¹)

Intensity Rationale

N=C=O Stretch 2250 - 2275 Strong, Sharp

Diagnostic peak for

the isocyanate

functional group.[4]

Aromatic C-H Stretch 3030 - 3100 Medium
Stretching vibrations

of sp² C-H bonds.

Aromatic C=C Stretch 1450 - 1600 Medium to Strong

Multiple bands

corresponding to

skeletal vibrations of

the aromatic rings.

C-O-C Stretch 1200 - 1260 Strong

Asymmetric stretching

of the aryl ether

linkage.

C-Cl Stretch 700 - 850 Medium to Strong

Stretching vibration of

the carbon-chlorine

bond.
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Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean by

wiping it with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

Background Scan: Record a background spectrum of the empty ATR crystal.

Trustworthiness: This step is critical as it subtracts the absorbance of the ambient

atmosphere (e.g., CO₂ and water vapor) from the final sample spectrum.

Sample Application: Place a small amount of the solid 4-Chloro-2-phenoxyphenyl
isocyanate directly onto the ATR crystal. Use the pressure clamp to ensure good contact

between the sample and the crystal.

Data Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to

produce a high-quality spectrum with a resolution of 4 cm⁻¹.

Cleaning: After analysis, clean the crystal thoroughly to remove all traces of the sample.

Clean ATR
Crystal

Acquire
Background Scan

Apply Sample to
Crystal

Collect Sample
Spectrum Analyze Spectrum

Click to download full resolution via product page

Caption: Workflow for ATR-IR analysis.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its structure.

Predicted Mass Spectrum (Electron Ionization - EI):

Molecular Ion (M⁺): A prominent molecular ion peak is expected. Due to the presence of

chlorine, this will appear as an isotopic cluster:

m/z 245: Corresponding to the molecule with the ³⁵Cl isotope.
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m/z 247: Corresponding to the molecule with the ³⁷Cl isotope. The relative intensity of the

m/z 247 peak should be approximately one-third that of the m/z 245 peak, which is

characteristic of a monochlorinated compound.

Key Fragments: Isocyanates are highly reactive and can undergo complex fragmentation.[5]

Plausible fragmentation pathways include:

Loss of NCO: [M - 42]⁺ at m/z 203/205. This would result from the cleavage of the C-N

bond.

Cleavage of Ether Bond: Fragmentation at the ether linkage could lead to ions

corresponding to the chlorophenoxy radical cation (m/z 128/130) or the phenyl radical

cation (m/z 77).

Predicted Fragmentation Data:

m/z (³⁵Cl/³⁷Cl) Proposed Fragment

245 / 247 [M]⁺ (Molecular Ion)

203 / 205 [M - NCO]⁺

128 / 130 [C₆H₄ClO]⁺

77 [C₆H₅]⁺

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

Sample Introduction: Introduce a dilute solution of the compound (e.g., in methanol or

dichloromethane) via a direct insertion probe or through a GC inlet if the compound is

sufficiently volatile and thermally stable.

Ionization: Use a standard electron ionization energy of 70 eV. Causality: This energy is high

enough to cause reproducible fragmentation patterns, creating a characteristic "fingerprint"

for the molecule, but not so high as to obliterate the molecular ion peak entirely.

Mass Analysis: Scan a mass range appropriate for the compound, for example, m/z 40-350.
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Detection: The ions are detected, and their abundance is plotted against their m/z ratio to

generate the mass spectrum.

[M]+.
m/z 245/247

[M-NCO]+.
m/z 203/205

- NCO

[C6H4ClO]+.
m/z 128/130

Ether Cleavage

[C6H5]+.
m/z 77

- CO, -Cl

Click to download full resolution via product page

Caption: Predicted EI-MS fragmentation pathway.

Conclusion
The spectroscopic data for 4-Chloro-2-phenoxyphenyl isocyanate can be reliably predicted

based on its molecular structure and established chemical principles. The key diagnostic

features to look for are the characteristic isocyanate stretch in the IR spectrum (~2260 cm⁻¹),

the unique set of aromatic signals in the ¹H and ¹³C NMR spectra, and the distinct isotopic

pattern of the molecular ion in the mass spectrum at m/z 245/247. The protocols outlined in this

guide provide a self-validating framework for the empirical acquisition and interpretation of this

data, ensuring high confidence in the structural assignment and purity assessment of this

valuable research compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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